3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one

• IUPAC Name: 3,5-dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C13H11Br2NO/c1-9-2-4-10(5-3-9)7-16-8-11(14)6-12(15)13(16)17/h2-6,8H,7H2,1H3
• InChI Key: HTYXSXCMCAGWLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C=C(C2=O)Br)Br
• Molecular Formula: C13H11Br2NO
• Molecular Weight: 357.04 g/mol

Description

3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one, also known as DBMP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a pyridinone derivative and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one has been shown to act as an inhibitor of certain ion channels, including TRPM8 and TRPV1 channels. These channels play a key role in the transmission of pain signals in the body, and inhibiting their activity may have potential therapeutic applications.
Biochemical and Physiological Effects:
Studies have shown that 3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one can modulate calcium influx in cells, which can affect a range of physiological processes. It has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one in lab experiments is its specificity for certain ion channels, which allows for targeted investigations into their function. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one. One area of interest is its potential use as a therapeutic agent for the treatment of pain and inflammation. Additionally, further investigation into its effects on ion channels and calcium signaling may shed light on novel targets for drug development. Finally, continued research into the synthesis and purification of 3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one may allow for more widespread use in scientific research.

Synthesis Methods

3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one can be synthesized through a multi-step process involving the reaction of 4-methylbenzylamine with 2,4,6-tribromopyridin-3-one. The resulting intermediate is then subjected to additional reactions to yield the final product.

Scientific Research Applications

3,5-Dibromo-1-[(4-methylphenyl)methyl]pyridin-2-one has been used in a variety of scientific research applications, including as a tool for investigating the molecular mechanisms underlying various biological processes. It has been found to be particularly useful in the study of ion channels and their role in cellular signaling.